25-dehydro-1,25-dihydroxy-26-methylvitamin D3
25-dehydro-1,25-dihydroxy-26-methylvitamin D3
Brand Name:
Vulcanchem
CAS No.:
123000-44-2
VCID:
VC0049657
InChI:
InChI=1S/C28H44O3/c1-6-27(4,31)15-7-9-19(2)24-13-14-25-21(10-8-16-28(24,25)5)11-12-22-17-23(29)18-26(30)20(22)3/h7,9,11-12,19,23-26,29-31H,3,6,8,10,13-18H2,1-2,4-5H3/b9-7+,21-11+,22-12-/t19-,23+,24?,25+,26-,27+,28-/m1/s1
SMILES:
CCC(C)(CC=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O
Molecular Formula:
C28H44O3
Molecular Weight:
428.6 g/mol
25-dehydro-1,25-dihydroxy-26-methylvitamin D3
CAS No.: 123000-44-2
Main Products
VCID: VC0049657
Molecular Formula: C28H44O3
Molecular Weight: 428.6 g/mol
| CAS No. | 123000-44-2 |
|---|---|
| Product Name | 25-dehydro-1,25-dihydroxy-26-methylvitamin D3 |
| Molecular Formula | C28H44O3 |
| Molecular Weight | 428.6 g/mol |
| IUPAC Name | (1S,3R,5Z)-5-[(2E)-2-[(3aS,7aR)-1-[(E,2R,6S)-6-hydroxy-6-methyloct-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C28H44O3/c1-6-27(4,31)15-7-9-19(2)24-13-14-25-21(10-8-16-28(24,25)5)11-12-22-17-23(29)18-26(30)20(22)3/h7,9,11-12,19,23-26,29-31H,3,6,8,10,13-18H2,1-2,4-5H3/b9-7+,21-11+,22-12-/t19-,23+,24?,25+,26-,27+,28-/m1/s1 |
| Standard InChIKey | RQYBOLUOBVMUJB-XQIUTWOCSA-N |
| Isomeric SMILES | CC[C@@](C)(C/C=C/[C@@H](C)C1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@@H](C[C@H](C3=C)O)O)C)O |
| SMILES | CCC(C)(CC=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O |
| Canonical SMILES | CCC(C)(CC=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O |
| Synonyms | (22E,25R)-22-dehydro-1alpha,25-dihydroxy-26-methylvitamin D3 (22E,25S)-22-dehydro-1alpha,25-dihydroxy-26-methylvitamin D3 25-dehydro-1,25-dihydroxy-26-methylvitamin D3 DDMVD |
| PubChem Compound | 6439141 |
| Last Modified | Nov 11 2021 |
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